2-Methyl-2-nitropropane
Overview
Description
2-Methyl-2-nitropropane, also known as 2M2NP, is a versatile organic compound widely utilized in numerous scientific research applications . It is a colorless, water-soluble liquid .
Synthesis Analysis
The synthesis of 2-Methyl-2-nitropropane can be accomplished directly by nitration of 2-halopropanes with sodium nitrite . Photodissociation of 2-methyl-2-nitropropane at 193 and 248nm leads to the formation of OH fragment and electronically excited NO2 . Hydrolysis reaction of 2-methyl-2-nitropropane in the presence of platinum-alumina catalyst yields N2O .
Molecular Structure Analysis
The molecular formula of 2-Methyl-2-nitropropane is C4H9NO2 . The structure of this compound can be viewed using Java or Javascript .
Chemical Reactions Analysis
2-Methyl-2-nitropropane exhibits remarkable reactivity, allowing it to interact with both organic and inorganic molecules, expanding its scope for diverse chemical reactions . Photodissociation of 2-methyl-2-nitropropane at 193 and 248nm leads to the formation of OH fragment and electronically excited NO2 . Hydrolysis reaction of 2-methyl-2-nitropropane in the presence of platinum-alumina catalyst yields N2O .
Physical And Chemical Properties Analysis
2-Methyl-2-nitropropane is a colorless, water-soluble liquid . It exhibits a boiling point of 106°C and a melting point of -57°C .
Scientific Research Applications
Molecular Motion and Phase Transitions Study
- Scientific Field: Physical Chemistry
- Summary of Application: This research focused on studying the molecular motion and phase transitions in 2-Methyl-2-nitropropane using Proton Magnetic Resonance and Relaxation .
- Methods of Application: The study involved measuring proton spin-lattice relaxation times (T1 and T1ρ) in solid and liquid phases of 2-methyl-2-nitropropane .
- Results: The analyses of the T1 and T1ρ in Phase III gave the activation parameters Ea =14.6±0.2 kJ mol −1 and τ 0 = (6.45±0.10)×10 −14 s for the methyl reorientation and Ea =15.1±0.3 kJ mol −1 and τ 0 = (1.35±0.10)×10 −13 s for t butyl reorientation .
Molecular Motions in Plastic Phase
- Scientific Field: Physical Chemistry
- Summary of Application: This research focused on studying the molecular motions in the plastic phase of 2-Methyl-2-nitropropane by pressure and temperature dependences of 1H-NMR Spin-Lattice Relaxation .
- Methods of Application: The study involved measuring proton NMR spin-lattice relaxation time, T1, in the plastic phase of 2-methyl-2-nitropropane (CH 3) 3 CNO 2 at 10 MHz up to 150 MPa between 262 and 320 K .
- Results: The overall molecular reorientation with an activation enthalpy of Δ Hr* =6.8±1.0 kJ mol −1 and an activation volume of Δ Vr* = (0.07±0.02) Vm did not show significant pressure dependence up to 140 MPa .
Spin Trapping Reagent in Electron Spin Resonance Studies
- Scientific Field: Physical Chemistry
- Summary of Application: 2-Methyl-2-nitrosopropane dimer (Nitroso- tert- butane) was used as a spin trapping reagent in electron spin resonance studies .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Detection of 2-Nitropropane in Cigarette Smoke
- Scientific Field: Analytical Chemistry
- Summary of Application: This research developed an isotope dilution gas chromatography-tandem mass spectrometry (ID-GC-MS/MS) method for the detection of 2-nitropropane in mainstream cigarette smoke .
- Methods of Application: The vapor fraction of mainstream cigarette smoke was collected in inert polyvinyl fluoride gas sampling bags and extracted with hexanes containing isotopically labeled internal standard, then purified and concentrated via solid-phase extraction using a normal phase silica adsorbent and a 100% dichloromethane eluant .
- Results: This method is sensitive enough to measure vapor phase 2-nitropropane concentrations in the nanogram range, with a 19 ng per cigarette method limit of detection .
Preparation of 5,5-Dimethylpyrroline N-oxide and 5,5-di (trideuteromethyl)pyrroline N-oxide
- Scientific Field: Organic Chemistry
- Summary of Application: 2-Nitropropane was used to prepare 5,5-Dimethylpyrroline N-oxide and 5,5-di (trideuteromethyl)pyrroline N-oxide .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Determination of Concordance of Results for Structural Isomers
- Scientific Field: Physical Chemistry
- Summary of Application: 2-Nitropropane was used to determine the concordance of results for a pair of structural isomers, 2-nitropropane (2-NP) and 1-nitropropane (1-NP) .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Conversion to Mutagenic Metabolites
- Scientific Field: Biochemistry
- Summary of Application: 2-Nitropropane can be converted to mutagenic metabolites by human SULT1A1 .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Preparation of Isotopically Labeled Internal Standard
- Scientific Field: Analytical Chemistry
- Summary of Application: 2-Nitropropane was used to prepare isotopically labeled internal standard .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results: The specific results or outcomes obtained are not detailed in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-methyl-2-nitropropane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-4(2,3)5(6)7/h1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIMREYQYBFBEGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0060488 | |
Record name | Propane, 2-methyl-2-nitro- | |
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Molecular Weight |
103.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Melting point = 26.23 deg C; [ChemIDplus] Colorless liquid; [Acros Organics MSDS] Colorless low melting solid; mp = 27-31 deg C; [Alfa Aesar MSDS] | |
Record name | 2-Methyl-2-nitropropane | |
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Product Name |
2-Methyl-2-nitropropane | |
CAS RN |
594-70-7 | |
Record name | 2-Methyl-2-nitropropane | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=594-70-7 | |
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Record name | 2-Methyl-2-nitropropane | |
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Record name | 2-METHYL-2-NITROPROPANE | |
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Record name | Propane, 2-methyl-2-nitro- | |
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Record name | Propane, 2-methyl-2-nitro- | |
Source | EPA DSSTox | |
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Record name | Nitro-tert-butane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.958 | |
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Record name | 2-METHYL-2-NITROPROPANE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9DKH5L679Z | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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